2,3-dimethyl-5-phenyl-8-(prop-2-en-1-ylsulfanyl)thieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-4(5H)-one

• Molecular Formula: C18H16N4OS2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 4,5-dimethyl-8-phenyl-12-prop-2-enylsulfanyl-3-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),4,9,11-tetraen-7-one
• InChI: InChI=1S/C18H16N4OS2/c1-4-10-24-18-20-19-17-21(13-8-6-5-7-9-13)15(23)14-11(2)12(3)25-16(14)22(17)18/h4-9H,1,10H2,2-3H3
• InChI Key: VVMRWJLHBNPAOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C3=NN=C(N23)SCC=C)C4=CC=CC=C4)C

Description

4,5-DIMETHYL-8-PHENYL-12-(PROP-2-EN-1-YLSULFANYL)-3-THIA-1,8,10,11-TETRAAZATRICYCLO[7300(2),?]DODECA-2(6),4,9,11-TETRAEN-7-ONE is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-DIMETHYL-8-PHENYL-12-(PROP-2-EN-1-YLSULFANYL)-3-THIA-1,8,10,11-TETRAAZATRICYCLO[7.3.0.0(2),?]DODECA-2(6),4,9,11-TETRAEN-7-ONE typically involves multi-step organic reactions. The starting materials are often simple aromatic compounds, which undergo a series of reactions including alkylation, sulfonation, and cyclization. The reaction conditions usually require specific catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and minimize by-products. Industrial production may also involve continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

4,5-DIMETHYL-8-PHENYL-12-(PROP-2-EN-1-YLSULFANYL)-3-THIA-1,8,10,11-TETRAAZATRICYCLO[7.3.0.0(2),?]DODECA-2(6),4,9,11-TETRAEN-7-ONE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution reaction. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or amines. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

4,5-DIMETHYL-8-PHENYL-12-(PROP-2-EN-1-YLSULFANYL)-3-THIA-1,8,10,11-TETRAAZATRICYCLO[7.3.0.0(2),?]DODECA-2(6),4,9,11-TETRAEN-7-ONE has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in drug development.

Industry: Utilized in the development of new materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 4,5-DIMETHYL-8-PHENYL-12-(PROP-2-EN-1-YLSULFANYL)-3-THIA-1,8,10,11-TETRAAZATRICYCLO[7.3.0.0(2),?]DODECA-2(6),4,9,11-TETRAEN-7-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4,5-DIMETHYL-8-PHENYL-12-(PROP-2-EN-1-YLSULFANYL)-3-THIA-1,8,10,11-TETRAAZATRICYCLO[7.3.0.0(2),?]DODECA-2(6),4,9,11-TETRAEN-7-ONE include other tricyclic compounds with similar structural features and functional groups.

Uniqueness

What sets this compound apart is its unique combination of functional groups and tricyclic structure, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.